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Compound of Interest

Compound Name: Xanthoepocin

Cat. No.: B1238101 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals handling

Xanthoepocin. Due to the absence of a publicly available, official Safety Data Sheet (SDS)

and specific occupational exposure limits for Xanthoepocin, a conservative approach based

on established best practices for handling potent, research-grade antibiotics is mandated.

Xanthoepocin is a photolabile polyketide antibiotic with demonstrated bioactivity.[1][2][3] As it

has entered preclinical testing, it should be handled as a potentially hazardous compound.[4]

The following guidelines are designed to minimize exposure risk and ensure a safe laboratory

environment.

Physicochemical and Bioactivity Data
While specific toxicological data such as LD50 (median lethal dose) or established

Occupational Exposure Limits (OELs) are not publicly available, the following information has

been compiled from research literature.
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Property Value Source(s)

Molecular Formula C₃₀H₂₂O₁₄ PubChem

Molecular Weight 606.5 g/mol PubChem

Appearance
Yellowish, slightly greenish

pigment
[5]

Photostability

Photolabile; produces singlet

oxygen under blue light

irradiation.[2][3]

[2][3]

Bioactivity

Active against Gram-positive

bacteria, including Methicillin-

resistant Staphylococcus

aureus (MRSA) and Linezolid-

and Vancomycin-resistant

Enterococcus faecium (LVRE).

[3][4]

[3][4]

Minimum Inhibitory

Concentration (MIC)

0.078–0.313 µg/mL against a

clinical LVRE isolate.[4]
[4]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is required to prevent dermal, ocular, and respiratory

exposure.

Hand Protection
Glove Selection: Wear two pairs of powder-free nitrile gloves that have been tested for

resistance to chemicals.[5] Given the lack of specific permeation data for Xanthoepocin,

frequent glove changes are critical.

Glove Change Frequency: Change the outer pair of gloves immediately upon contact with

Xanthoepocin. At a minimum, change both pairs of gloves every 30 to 60 minutes during

active handling.[6]

Glove Removal: Use a proper glove removal technique to avoid contaminating bare hands.
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Eye and Face Protection
Primary Protection: Chemical safety goggles with indirect vents are mandatory to protect

against splashes.[7]

Secondary Protection: A full-face shield must be worn over safety goggles when there is a

significant risk of splashes, such as when preparing stock solutions or handling larger

quantities.[7]

Body Protection
Laboratory Coat: A dedicated, solid-front protective gown or lab coat made of a low-

permeability material is required.[8] This should be changed immediately if contaminated.

Coveralls: For procedures with a high risk of contamination, disposable coveralls worn over

laboratory clothing are recommended.[7]

Respiratory Protection
When Handling Powders: When handling Xanthoepocin in its solid, powdered form, a

NIOSH-approved N95 respirator is the minimum requirement to prevent inhalation of

airborne particles.

For Higher Risk Procedures: For procedures that may generate aerosols or when handling

volatile solutions, a higher level of respiratory protection, such as a full-face respirator with

appropriate cartridges, may be necessary based on a site-specific risk assessment.

Operational and Disposal Plans
Engineering Controls

Primary Containment: All handling of Xanthoepocin, especially in its powdered form, must

be conducted within a certified Class II Biosafety Cabinet (BSC) or a chemical fume hood to

minimize aerosol generation and inhalation exposure.[6]

Ventilation: Ensure adequate general laboratory ventilation with directional airflow from clean

to potentially contaminated areas.[8]
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Safe Handling Procedures
Preparation: Before handling, ensure that all necessary PPE is donned correctly and that the

work area within the BSC or fume hood is decontaminated.[8]

Weighing: If weighing the solid form, do so within the containment of a BSC or fume hood.

Solution Preparation: Prepare solutions carefully to avoid splashing. Use luer-lock syringes

and needles if necessary and handle with extreme care to prevent sharps injuries.[6]

Photolability Consideration: As Xanthoepocin is photolabile, protect solutions from light by

using amber vials or wrapping containers with aluminum foil.[2][3][4]

Decontamination: Decontaminate all surfaces and equipment with an appropriate

disinfectant or cleaning agent after each use.

Disposal Plan
Solid Waste: All disposable items contaminated with Xanthoepocin, including gloves, bench

paper, and pipette tips, must be collected in a dedicated, clearly labeled hazardous waste

container.[7][9]

Liquid Waste: Unused stock solutions and contaminated liquid media should be collected in

a designated, sealed hazardous chemical waste container.[9] Do not pour antibiotic waste

down the drain.[7]

Waste Segregation: Follow all institutional and local regulations for the segregation and

disposal of chemical and biohazardous waste.

Experimental Workflow for Safe Handling and
Disposal
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Xanthoepocin Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Xanthoepocin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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